Cas no 2248188-15-8 ((2S)-4-nitrobutan-2-amine)

• Product Name: (2S)-4-nitrobutan-2-amine
• CAS No: 2248188-15-8
• MF: C₄H₁₀N₂O₂
• MW: 118.134400844574
• CID: 6529672
• PubChem ID: 137940539
• Update Time: 2025-05-25

(2S)-4-nitrobutan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6506073
• 2248188-15-8
• (2S)-4-nitrobutan-2-amine

• Inchi： 1S/C4H10N2O2/c1-4(5)2-3-6(7)8/h4H,2-3,5H2,1H3/t4-/m0/s1
• InChI Key： YXYKWJQFVJHJEL-BYPYZUCNSA-N
• SMILES： [O-][N+](CC[C@H](C)N)=O

Computed Properties

• Exact Mass: 118.074227566g/mol
• Monoisotopic Mass: 118.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.8Ų

Additional information on (2S)-4-nitrobutan-2-amine

Comprehensive Overview of (2S)-4-nitrobutan-2-amine (CAS No. 2248188-15-8): Properties, Applications, and Research Insights

The compound (2S)-4-nitrobutan-2-amine (CAS No. 2248188-15-8) is a chiral nitroamine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the nitro group and stereogenic center, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in neurological and metabolic disorders.

One of the most frequently searched questions about (2S)-4-nitrobutan-2-amine revolves around its synthetic routes and optical purity. Modern asymmetric synthesis techniques, such as enzymatic resolution or chiral catalysis, are often employed to achieve high enantiomeric excess (ee) of this compound. The demand for enantiopure amine derivatives like (2S)-4-nitrobutan-2-amine has surged due to their critical role in developing safer and more effective pharmaceuticals with reduced side effects.

In recent years, the scientific community has shown growing interest in nitro-containing compounds for their diverse biological activities. (2S)-4-nitrobutan-2-amine is no exception, with studies highlighting its utility as a precursor for nitrogen heterocycles—a class of structures prevalent in FDA-approved drugs. Its nitro group can be selectively reduced to form primary amines, enabling further functionalization for library synthesis in medicinal chemistry.

The compound’s physicochemical properties are another hot topic among researchers. With a molecular formula of C₄H₁₀N₂O₂, (2S)-4-nitrobutan-2-amine exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), which is crucial for its handling in laboratory settings. Analytical techniques such as HPLC and chiral chromatography are commonly used to assess its purity and stereochemical integrity.

From an industrial perspective, scalability of (2S)-4-nitrobutan-2-amine production remains a key challenge. Innovations in continuous flow chemistry and green synthesis methods are being explored to address this, aligning with the global push toward sustainable manufacturing. Environmental, Social, and Governance (ESG) metrics now influence how fine chemical suppliers prioritize compounds like (2S)-4-nitrobutan-2-amine, emphasizing waste reduction and energy efficiency.

Emerging applications in proteomics research have also spotlighted this molecule. Its ability to serve as a bioconjugation reagent for labeling biomolecules offers promise in diagnostic assay development. This aligns with trends in personalized medicine, where precise molecular tools are essential for biomarker detection.

Regulatory compliance is another critical aspect. While (2S)-4-nitrobutan-2-amine itself is not classified as hazardous under major chemical inventories, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Safety Data Sheets (SDS) provided by manufacturers detail handling protocols to ensure workplace safety.

In summary, (2S)-4-nitrobutan-2-amine (CAS No. 2248188-15-8) represents a versatile building block with expanding roles in life sciences. Its integration into high-throughput screening platforms and catalysis studies underscores its relevance in contemporary research. As synthetic methodologies advance, this compound is poised to contribute further to innovations in therapeutic development and material science.